Cas no 1805059-80-6 (Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805059-80-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4885519
• Update Time: 2025-10-29

Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5F6NO2/c1-18-8(17)3-2-4(6(10)11)16-7(12)5(3)9(13,14)15/h2,6H,1H3
• InChI Key： MMJJPKNDIRJJLN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C(C(=O)OC)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Analysis of Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805059-80-6)

The compound Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805059-80-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including multiple fluorine substituents, make it a valuable intermediate in the synthesis of bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, fluorinated compounds like Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate have gained attention due to their role in addressing challenges in medicinal chemistry. Researchers are increasingly exploring such molecules for their potential in developing next-generation therapeutics, particularly in oncology and CNS disorders. The compound's pyridine core and ester functionality also make it a versatile building block for heterocyclic chemistry, a topic frequently searched in academic and industrial databases.

The synthesis of Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include fluorination, esterification, and functional group interconversion, which are widely discussed in organic chemistry forums. Its CAS No. 1805059-80-6 is frequently queried in chemical databases like SciFinder and Reaxys, reflecting its relevance in patent literature and R&D workflows.

From an environmental perspective, the compound's fluorine-rich structure raises questions about its biodegradability and ecological impact—a hot topic in green chemistry circles. However, its low usage volumes in research settings mitigate such concerns. Regulatory agencies emphasize proper handling and disposal, aligning with global sustainability goals.

In agrochemical applications, derivatives of Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate show promise as crop protection agents. The trifluoromethyl group is known to enhance pesticidal activity, a feature leveraged in modern precision farming solutions. This aligns with trending searches on AI-driven pesticide development and smart agriculture technologies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques commonly searched by QC professionals. Its stable isotope-labeled analogs are also of interest for metabolic studies, a niche explored in drug discovery platforms.

Market-wise, the demand for fluorinated pyridines like CAS 1805059-80-6 is growing, driven by pharmaceutical outsourcing trends. Suppliers often highlight its high purity grades and custom synthesis options in B2B marketplaces, catering to the contract research sector's needs.

In conclusion, Methyl 6-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-carboxylate represents a compelling case study in modern fluorine chemistry. Its interdisciplinary applications—from drug candidates to agrochemical leads—make it a recurring subject in scientific literature and patent filings, ensuring its continued relevance in innovation-driven industries.